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A Note to the Reader: This guide provides a comprehensive technical overview of the Rotary

Kiln-Electric Furnace (RKEF) process, a pyrometallurgical method primarily used for the

extraction of nickel from laterite ores. The content is structured to be accessible to a scientific

and research audience. However, it is important to clarify that the RKEF process is an industrial

smelting technology and has no direct application or relationship to biological signaling

pathways or drug development. Therefore, the section on signaling pathways, as requested,

has been omitted as it is not relevant to this topic.

Introduction
The Rotary Kiln-Electric Furnace (RKEF) process is a dominant and mature technology for the

production of ferronickel from laterite nickel ores.[1][2][3] This process is particularly suitable

for treating saprolitic ores, which are rich in magnesium and silica.[4][5] The RKEF process is

known for its high production efficiency and a nickel recovery rate that can exceed 95%.[1][2]

However, it is also characterized by high energy consumption due to the high operating

temperatures involved.[1][6][7] This guide will provide a detailed examination of the core

principles, operational stages, key equipment, and chemical transformations that define the

RKEF process.

Process Description
The RKEF process can be broadly divided into three main stages: pre-treatment in a rotary

dryer, calcination and pre-reduction in a rotary kiln, and smelting in an electric arc furnace.[8][9]

[10] The overall process flow is designed to first remove moisture from the ore, then reduce the
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nickel and iron oxides, and finally melt the material to separate the valuable ferronickel from

the slag.

Ore Pre-treatment and Drying
The raw laterite ore, which can have a moisture content of 30-35%, first undergoes crushing

and screening to achieve a suitable particle size.[11] It is then fed into a rotary dryer where hot

flue gas is used to reduce the free moisture content to approximately 20-22%.[8][11]

Calcination and Pre-reduction in the Rotary Kiln
The dried ore is then mixed with a reducing agent, typically coal, and fed into a long, inclined

rotary kiln.[11] The kiln is divided into distinct zones for drying, heating, and roasting.[1] As the

material moves down the rotating kiln, it is heated to temperatures ranging from 700°C to

1000°C.[11] In this stage, several key transformations occur:

Drying: Any remaining free moisture is evaporated.

Dehydration: Chemically bound water (crystal water) is removed from the ore minerals.[11]

Calcination: Carbonates in the flux material decompose.

Pre-reduction: A portion of the nickel and iron oxides are reduced to their metallic forms by

the carbon monoxide generated from the combustion of the reducing agent.[1][11]

The hot, partially reduced material, known as calcine, is discharged from the kiln at a

temperature between 600°C and 900°C and transferred to the electric furnace.[1]

Smelting in the Electric Furnace
The hot calcine is charged into a submerged arc electric furnace (SAF) or an electric arc

furnace (EAF).[3][7] Here, the material is heated to a smelting temperature of around 1500-

1600°C.[7][12] The intense heat generated by the electric arcs completes the reduction of the

remaining nickel and iron oxides. The molten material then separates into two layers due to

density differences:

Molten Ferronickel: A dense, nickel-iron alloy that settles at the bottom of the furnace.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://www.researchgate.net/publication/307874629_Material_and_energy_flows_in_rotary_kiln-electric_furnace_smelting_of_ferronickel_alloy_with_energy_saving
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://rotarykilnsupplier.com/rotary-kiln-for-sale/rotary-kiln-for-nickel/
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://rotarykilnsupplier.com/rotary-kiln-for-sale/rotary-kiln-for-nickel/
https://rotarykilnfactory.com/rkef-lateritic-nickel-rotary-kiln/
https://rotarykilnsupplier.com/rotary-kiln-for-sale/rotary-kiln-for-nickel/
https://rotarykilnfactory.com/rotary-kiln-electric-furnace-nickel-rkef-process/
https://www.srfurnace.com/nickel-iron-production-process-rotary-kiln-submerged-arc-furnace-process-rkef.html
https://www.srfurnace.com/nickel-iron-production-process-rotary-kiln-submerged-arc-furnace-process-rkef.html
https://patents.google.com/patent/CN103602813A/en
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molten Slag: A lighter layer composed of the remaining impurities, primarily silica and

magnesia, which floats on top of the metal.

The molten ferronickel and slag are then tapped separately from the furnace.

Refining and Casting
The crude ferronickel from the electric furnace undergoes a refining step to remove impurities

like sulfur.[3] This is often done in a separate ladle furnace.[7] The refined ferronickel is then

cast into ingots or granulated.[7] The final product typically contains a specified percentage of

nickel, which can be directly used in the production of stainless steel.[1]

Quantitative Data
The following tables summarize key quantitative data associated with the RKEF process.

Table 1: Typical Feed Material Composition for RKEF Process

Component Saprolitic Ore Limonitic Ore

Nickel (Ni) 1.6 - 2.2%[2] 0.8 - 1.5%[2]

Iron (Fe) 10 - 25%[13] 40 - 50%[2]

Cobalt (Co) 0.02 - 0.1%[13] >0.1%

Magnesia (MgO) 15 - 35%[13] Low

Silica (SiO₂) 30 - 50%[13] Low

Alumina (Al₂O₃) < 10%[14] Variable

| Moisture | 30 - 40%[12] | Variable |

Table 2: RKEF Process Operating Parameters
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Parameter Value

Rotary Dryer Exit Moisture ~20%[11]

Rotary Kiln Temperature 700 - 1000°C[11]

Electric Furnace Temperature 1500 - 1600°C[12]

Nickel Recovery Rate 92 - 97%[2]

| Specific Energy Consumption | < 400 kWh/t dry ore[6] |

Table 3: Typical RKEF Plant Equipment Specifications (Examples)

Equipment Dimensions/Capacity Project Example

Drying Kilns Φ4.6m x 45m[7]
OncaPuma Project,
Brazil[7]

Rotary Kilns Φ6m x 135m[7] OncaPuma Project, Brazil[7]

Electric Furnaces 120,000 kVA[7] OncaPuma Project, Brazil[7]

Drying Kilns Φ5m x 40m[3] Fujian, China Project[3]

Rotary Kilns Φ4.8m x 100m[3] Fujian, China Project[3]

| Electric Furnaces | 33,000 kVA[3] | Fujian, China Project[3] |

Experimental Protocols
Detailed experimental protocols for industrial-scale RKEF operations are typically proprietary.

However, laboratory and pilot-scale studies provide insight into the methodologies used to

investigate and optimize the process.

Laboratory-Scale RKEF Simulation
A common laboratory setup to simulate the RKEF process involves a two-stage approach:

Reduction Roasting (Rotary Kiln Simulation):
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A sample of laterite ore is placed in a horizontal tube furnace.

A reducing gas atmosphere (e.g., a mixture of CO and CO₂, or methane-argon) is

introduced to simulate the conditions in the rotary kiln.[15]

The furnace is heated to a specific temperature profile, typically in the range of 500-900°C,

for a defined period (e.g., 15-120 minutes) to achieve partial reduction of the ore.[15]

The weight loss of the sample is monitored to determine the extent of reduction.

Smelting (Electric Furnace Simulation):

The pre-reduced calcine from the tube furnace is placed in a crucible, often made of a

refractory material like alumina or magnesia.

The crucible is then placed in a high-temperature furnace (e.g., a vertical tube furnace or a

muffle furnace) and heated to the smelting temperature, typically around 1550°C.[15]

The sample is held at this temperature for a set duration (e.g., 2 hours) to allow for

complete melting and separation of the metal and slag phases.[15]

After cooling, the resulting ferronickel button and slag are separated and analyzed for

their chemical composition to determine the nickel recovery and grade.

Pilot-Scale Testing
Pilot-scale tests utilize smaller versions of the industrial equipment to study the process under

more realistic conditions. A pilot plant would typically include:

A small-scale rotary kiln (e.g., 1.6m diameter x 16m length).[16]

A small electric arc furnace.

Associated material handling and gas cleaning systems.

These pilot plants allow for the testing of different ore blends, reducing agents, and operating

parameters to optimize the process before full-scale implementation.[16][17]
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the sequential stages of the RKEF process.
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Caption: Logical relationships between inputs, processes, and outputs within the rotary kiln.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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